[5-hydroxy-1-(4-iodophenyl)-2-methyl-1H-indol-3-yl](phenyl)methanone
Overview
Description
[5-hydroxy-1-(4-iodophenyl)-2-methyl-1H-indol-3-yl](phenyl)methanone, also known as GR-21, is a synthetic compound that belongs to the indole family. It has been widely studied for its potential therapeutic applications, particularly in the field of neuroscience. The purpose of
Mechanism of Action
[5-hydroxy-1-(4-iodophenyl)-2-methyl-1H-indol-3-yl](phenyl)methanone works by modulating the activity of various neurotransmitter systems in the brain, including the serotonin, dopamine, and glutamate systems. It has been found to increase the levels of serotonin and dopamine in the brain, which are known to play a key role in regulating mood, cognition, and behavior. Additionally, this compound has been found to inhibit the activity of pro-inflammatory cytokines, which are known to contribute to the progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the brain. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is essential for the growth and survival of neurons. Additionally, this compound has been found to increase the levels of antioxidant enzymes, which protect neurons from oxidative stress and damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of [5-hydroxy-1-(4-iodophenyl)-2-methyl-1H-indol-3-yl](phenyl)methanone as a research tool is its ability to cross the blood-brain barrier, which allows it to directly target the brain. Additionally, this compound has been found to have a relatively low toxicity profile, making it a safe and effective research tool. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of potential future directions for research on [5-hydroxy-1-(4-iodophenyl)-2-methyl-1H-indol-3-yl](phenyl)methanone. One area of focus could be on its potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research could be conducted to better understand the mechanism of action of this compound, and to identify potential targets for drug development. Finally, future research could also explore the potential use of this compound as a research tool for studying the neurobiology of mood, cognition, and behavior.
Scientific Research Applications
[5-hydroxy-1-(4-iodophenyl)-2-methyl-1H-indol-3-yl](phenyl)methanone has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been found to exhibit neuroprotective and anti-inflammatory properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
[5-hydroxy-1-(4-iodophenyl)-2-methylindol-3-yl]-phenylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16INO2/c1-14-21(22(26)15-5-3-2-4-6-15)19-13-18(25)11-12-20(19)24(14)17-9-7-16(23)8-10-17/h2-13,25H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGBNXSAOCDSNJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1C3=CC=C(C=C3)I)C=CC(=C2)O)C(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16INO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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